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Compound of Interest

Compound Name: Monochrome Yellow 1 sodium salt

Cat. No.: B608978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Monochrome Yellow 1 sodium salt, also known by its synonyms Mordant Yellow 1 and

Alizarin Yellow GG, is a synthetic azo dye.[1][2] Its primary applications are in the textile

industry as a mordant dye and in analytical chemistry as a pH indicator.[3][4] While it has been

historically used as a biological stain for histological preparations, it is crucial to note that

Monochrome Yellow 1 sodium salt is not a conventional fluorescent probe for live-cell

imaging.[3][5] This technical guide provides a comprehensive overview of its properties and

methodologies for its application in cellular staining, based on available data.

Chemical and Physical Properties
Monochrome Yellow 1 sodium salt is an orange to brown powder that is soluble in water.[6]

[7] The following table summarizes its key chemical and physical properties.
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Property Value Reference

CAS Number 584-42-9 [1][2]

Molecular Formula C₁₃H₈N₃NaO₅ [1][2]

Molecular Weight 309.21 g/mol [1][2]

Appearance Orange to brown powder [6]

Solubility

Soluble in water and ethanol;

slightly soluble in acetone and

ethylene glycol ether.

[6]

Melting Point >300 °C [5]

Boiling Point 479.1 °C at 760 mmHg [5]

Flash Point 243.5 °C [5]

Photophysical Properties and pH Indication
While not a classic fluorophore for live-cell imaging, its colorimetric properties are well-

documented, particularly its use as a pH indicator.

Parameter Description Reference

λmax 362 nm [8]

pH Indicator Range
pH 10.0 (Yellow) to 12.0

(Brown/Red)
[6][9]

Biological Staining Applications
Monochrome Yellow 1 sodium salt has been utilized as a biological stain in histology to

enhance the visualization of cellular structures under a microscope.[3][10] Its mechanism

involves the selective binding of the dye to specific cellular components.[3] A notable

application is in sperm staining.[5][6]

Experimental Protocol: General Histological Staining
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The following is a generalized protocol for the use of Monochrome Yellow 1 sodium salt as a

histological stain. This protocol is a template and may require optimization depending on the

specific tissue and target.

Materials:

Monochrome Yellow 1 sodium salt (CAS 584-42-9)

Distilled water

Ethanol (for preparing staining solution, if necessary)

Mordant (e.g., aluminum or chromium salts, as it is a mordant dye)

Microscope slides with fixed tissue sections

Coplin jars or staining dishes

Microscope

Procedure:

Preparation of Staining Solution: Prepare a dilute solution of Monochrome Yellow 1 sodium
salt in distilled water or a low-concentration ethanol solution. The exact concentration may

need to be determined empirically.

Deparaffinization and Rehydration (for paraffin-embedded tissues):

Immerse slides in xylene to remove paraffin.

Rehydrate the tissue sections by passing them through a graded series of ethanol

solutions (e.g., 100%, 95%, 70%) and finally into distilled water.

Mordanting (if required): As a mordant dye, pre-treatment with a mordant solution (e.g., a

dilute solution of a metal salt like alum) may be necessary to facilitate dye binding to the

tissue. Incubate the slides in the mordant solution for a specified time, followed by a rinse in

distilled water.
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Staining:

Immerse the slides in the Monochrome Yellow 1 staining solution.

Incubation time can vary from a few minutes to longer, depending on the desired staining

intensity.

Rinsing: After staining, rinse the slides gently in distilled water to remove excess stain.

Dehydration and Mounting:

Dehydrate the stained sections by passing them through a graded series of ethanol

solutions in reverse order (e.g., 70%, 95%, 100%).

Clear the sections in xylene.

Mount a coverslip over the tissue section using a suitable mounting medium.

Visualization: Observe the stained tissue sections under a bright-field microscope.

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for histological staining with Monochrome
Yellow 1 sodium salt.

A general workflow for histological staining.

Toxicity and Safety Considerations
Monochrome Yellow 1 sodium salt is classified as irritating to the eyes, respiratory system,

and skin.[5] Studies have indicated a potential for mutagenicity. Furthermore, in vitro studies on

glioblastoma cells have demonstrated cytotoxicity.[11] Therefore, appropriate personal

protective equipment, including gloves and eye protection, should be used when handling this

compound.

Signaling Pathway Applications
There is no scientific literature available that describes the use of Monochrome Yellow 1
sodium salt for the investigation of specific signaling pathways in a live-cell context. Its
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application is limited to general cellular and tissue staining in fixed preparations.

Conclusion
Monochrome Yellow 1 sodium salt (CAS 584-42-9) is a mordant azo dye with established

use as a histological stain and pH indicator. While it can be used to visualize cellular structures

in fixed tissues, it is not a suitable reagent for live-cell imaging due to a lack of reported live-cell

applications, its potential cytotoxicity, and the absence of specific labeling mechanisms for

intracellular targets in living cells. Researchers interested in live-cell imaging should consider

established fluorescent probes designed for this purpose. This guide provides the available

technical information for its use as a biological stain, highlighting the necessary safety

precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Monochrome Yellow 1 Sodium Salt: A Technical Guide
for Cellular Staining Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608978#monochrome-yellow-1-sodium-salt-for-live-
cell-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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